Cas no 71617-08-8 (Benzene,(dimethoxymethyl)methoxy- (9CI))

• Product Name: Benzene,(dimethoxymethyl)methoxy- (9CI)
• CAS No: 71617-08-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 572494
• Update Time: 2024-03-05

Benzene,(dimethoxymethyl)methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,(dimethoxymethyl)methoxy- (9CI)
• (dimethoxymethyl)anisole
• 1-(dimethoxymethyl)-2-methoxybenzene

• Inchi： 1S/C10H14O3/c1-11-10(12-2)8-13-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3
• InChI Key： QHMTZLHLQBIYJA-UHFFFAOYSA-N
• SMILES： C(C(OC)OC)OC1=CC=CC=C1

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 1.033g/cm3
• Boiling Point: 228.1ºC at 760 mmHg
• Flash Point: 74ºC
• Refractive Index: 1.486
• PSA: 27.69
• LogP: 1.68430